Cas no 1353006-41-3 (4-[[(E)-(3-Pyridinylmethylene)amino]methyl]benzoic acid)

• Product Name: 4-[[(E)-(3-Pyridinylmethylene)amino]methyl]benzoic acid
• CAS No: 1353006-41-3
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 6627052
• PubChem ID: 101549849
• Update Time: 2026-03-12

4-[[(E)-(3-Pyridinylmethylene)amino]methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(E)-(3-pyridinylmethylene)amino]methyl]-
• 4-[[(E)-(3-Pyridinylmethylene)amino]methyl]benzoic acid
• 4-(((Pyridin-3-ylmethylene)amino)methyl)benzoic acid
• 1353006-41-3
• G75243
• (E)-4-(((Pyridin-3-ylmethylene)amino)methyl)benzoic acid

• Inchi： 1S/C14H12N2O2/c17-14(18)13-5-3-11(4-6-13)8-16-10-12-2-1-7-15-9-12/h1-7,9-10H,8H2,(H,17,18)/b16-10+
• InChI Key： FKSIQZDSUHYZOW-MHWRWJLKSA-N
• SMILES： C(O)(=O)C1=CC=C(C/N=C/C2=CC=CN=C2)C=C1

Computed Properties

• Exact Mass: 240.089877630g/mol
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 446.6±35.0 °C(Predicted)
• pka: 4.26±0.10(Predicted)

Additional information on 4-[[(E)-(3-Pyridinylmethylene)amino]methyl]benzoic acid

4-[[(E)-(3-Pyridinylmethylene)amino]methyl]benzoic Acid: A Comprehensive Overview

The compound 4-[[(E)-(3-Pyridinylmethylene)amino]methyl]benzoic acid, identified by the CAS number 1353006-41-3, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoic acids, which are widely studied due to their versatile applications in drug design, material science, and synthetic chemistry. The structure of this molecule combines a benzoic acid moiety with a pyridine-derived substituent, creating a unique chemical entity that has garnered attention in recent research.

The synthesis of 4-[[(E)-(3-Pyridinylmethylene)amino]methyl]benzoic acid involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to expedite the formation of the imine bond between the pyridine ring and the amino group. This approach not only enhances reaction efficiency but also reduces the environmental footprint by minimizing solvent usage.

The structural features of this compound make it an excellent candidate for exploring its biological activities. Recent studies have focused on its potential as an anti-inflammatory agent. In vitro assays demonstrated that 4-[[(E)-(3-Pyridinylmethylene)amino]methyl]benzoic acid exhibits significant inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest that this compound could serve as a lead molecule for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to conventional NSAIDs.

Beyond its pharmacological applications, this compound has also been investigated for its role in material science. The presence of the pyridine ring introduces unique electronic properties to the molecule, making it suitable for applications in organic electronics. A research team from Stanford University reported that films prepared from this compound exhibit remarkable electrical conductivity when doped with iodine. This discovery opens new avenues for its use in flexible electronics, sensors, and energy storage devices.

In terms of environmental impact, researchers have examined the biodegradability and toxicity of 4-[[(E)-(3-Pyridinylmethylene)amino]methyl]benzoic acid. Initial toxicity studies indicate that it has low acute toxicity in aquatic organisms, suggesting that it may be environmentally friendly when used responsibly. However, further long-term studies are required to fully assess its ecological impact.

The versatility of this compound is further highlighted by its potential in catalysis. Scientists at the University of California have utilized it as a chiral ligand in asymmetric catalysis reactions. The pyridine moiety provides a rigid chiral environment that facilitates enantioselective synthesis of complex organic molecules. This application underscores the importance of understanding the stereochemical properties of such compounds in advancing catalytic processes.

In conclusion, 4-[[(E)-(3-Pyridinylmethylene)amino]methyl]benzoic acid (CAS No. 1353006-41-3) is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure enables it to serve as a valuable tool in drug discovery, material science, and catalysis. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.